Cas no 100972-13-2 ( )

• Product name: &nbsp
• CAS No: 100972-13-2
• MF: C₁₄H₁₈O₃
• MW: 234.29100
• CID: 893027

  Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-methylphenyl)-5-oxopentanoate
• ETHYL 5-(2-METHYLPHENYL)-5-OXOVALERATE
• 5-Oxo-5-o-tolyl-valeriansaeure-aethylester
• 5-oxo-5-o-tolyl-valeric acid ethyl ester
• ethyl 5-oxo-5-(2-methylphenyl)pentanoate
•  

• Inchi： InChI=1S/C14H18O3/c1-3-17-14(16)10-6-9-13(15)12-8-5-4-7-11(12)2/h4-5,7-8H,3,6,9-10H2,1-2H3
• InChI Key： YKQSQPIRAFTQAC-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCC(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 234.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 43.37000
• LogP: 2.91110

  Security Information

  Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%